Cas no 89346-57-6 (1,1'-Biphenyl, 4'-chloro-2-methyl-)

• Product Name: 1,1'-Biphenyl, 4'-chloro-2-methyl-
• CAS No: 89346-57-6
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• CID: 603567
• PubChem ID: 12939407
• Update Time: 2025-04-19

1,1'-Biphenyl, 4'-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-chloro-2-methyl-
• 1-chloro-4-(2-methylphenyl)benzene
• 1,1'-Biphenyl,4'-chloro-2-methyl
• 2-methyl-4'-chlorobiphenyl
• 4'-Chlor-2-methyl-biphenyl
• 4-chloro-2'-methyl-1,1'-biphenyl
• 4'-chloro-2-methylbiphenyl
• 89346-57-6
• AKOS004118799
• 4'-Chloro-2-methyl-1,1'-biphenyl
• BB 0223574
• DTXSID90513492
• SCHEMBL172733

• Inchi： 1S/C13H11Cl/c1-10-4-2-3-5-13(10)11-6-8-12(14)9-7-11/h2-9H,1H3
• InChI Key： RMESIKIOAHNIGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 202.05500
• Monoisotopic Mass: 202.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.31540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls